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Application Note: High-Fidelity Super-Resolution Imaging with Atto 635 NHS Ester

Abstract & Introduction

The resolution of conventional fluorescence microscopy is limited by diffraction to
approximately 200—300 nm. Super-resolution techniques such as Stimulated Emission
Depletion (STED) and Single-Molecule Localization Microscopy (SMLM) bypass this limit,
requiring fluorophores with exceptional photostability and specific photophysical behaviors.

Atto 635 is a far-red fluorescent label featuring strong absorption, high fluorescence quantum
yield, and remarkable thermal and photo-stability. Unlike its analogue Atto 647N, which is
positively charged and hydrophobic (often leading to nonspecific background binding), Atto 635
is zwitterionic and more hydrophilic, making it a superior choice for staining sensitive
intracellular structures where background noise must be minimized.

This Application Note provides a rigorous, field-proven protocol for conjugating Atto 635 NHS
ester to primary antibodies and optimizing their use in STED nanoscopy (750-775 nm
depletion) and dSTORM.
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Technical Specifications: Atto 635

Understanding the photophysics of the dye is a prerequisite for high-quality imaging.

Parameter Value Notes

Excitation Maximum ( Matches 633 nm HeNe or
635 nm ]

) 635/640 nm diode lasers.

Emission Maximum ( Ideal for detection windows of

650-700 nm.

657 nm
)

Extinction Coefficient ( High absorptivity ensures

120,000 M—icm~?

) bright signal.

Quantum Yield ( High efficiency for a far-red

0.50 (50%)
) dye.

Fluorescence Lifetime ( Long lifetime facilitates time-

3.2ns
) gated (gSTED) imaging.

Optimal depletion cross-

STED Depletion Wavelength 750 — 775 nm )
section.

Zwitterionic; soluble in

Solubility Moderate
water/DMSO/DMF.

Mechanism of Action
NHS Ester Chemistry

The N-hydroxysuccinimide (NHS) ester functional group reacts specifically with primary amines

(

) found on the N-terminus of proteins and the

-amino group of lysine residues. This reaction forms a stable amide bond, releasing NHS as a
byproduct.
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 Critical Constraint: NHS esters are moisture-sensitive and hydrolyze rapidly in aqueous
solutions, competing with the conjugation reaction. Anhydrous handling is non-negotiable.

STED Principle

In STED microscopy, a focused excitation beam is overlaid with a doughnut-shaped depletion
beam (red-shifted). The depletion beam forces excited fluorophores at the periphery back to
the ground state via stimulated emission, leaving only the center to fluoresce. Atto 635 is ideal
because it resists the high-intensity bleaching forces of the depletion laser.

Spontaneous Emission

Center of Donut (Fluorescence ~657 nm)

Ground State (S0)

Periphery (Donut) Non-fluorescent

Excitation (635 nm) S .
S0->S1 Vibrational Relaxation

Stimulated Depletion
(775 nm Laser)

Click to download full resolution via product page
Protocol: Antibody Conjugation
Goal: Achieve a Degree of Labeling (DOL) between 2.0 and 3.5.

e Why? DOL < 2 yields weak signal. DOL > 4 causes fluorescence quenching (H-dimer
formation) and precipitation.

Materials Required

e Protein: IgG Antibody (1 mg/mL), free of BSA, Azide, or Tris.

Dye: Atto 635 NHS ester (1 mg aliquots).

Solvent: Anhydrous DMSO (Cryo-grade).

Buffer A: Sodium Bicarbonate (0.1 M, pH 8.3).

Purification: Sephadex G-25 Gel Filtration Column (e.g., PD-10 or NAP-5).

Step-by-Step Workflow
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» Buffer Exchange (Critical):

o If the antibody is in Tris or contains BSA/Azide, dialyze against PBS or use a spin
desalting column.

o Adjust the antibody solution to pH 8.3 by adding 1/10th volume of 1M Sodium Bicarbonate
(pH 9.0). Reason: The unprotonated amine is the nucleophile.

e Dye Preparation:
o Dissolve 1 mg Atto 635 NHS ester in 100 uL anhydrous DMSO (Conc: 10 mg/mL).
o Note: Prepare immediately before use. Do not store solvated NHS ester.

e Conjugation Reaction:

o Calculate the molar excess.[1] For Atto 635, a 10-15x molar excess of dye over protein
usually yields optimal DOL.

o Add the calculated dye volume to the antibody solution while vortexing gently.

o Incubate for 1 hour at Room Temperature (RT) in the dark, with gentle shaking.
 Purification (Separation of Free Dye):

o Equilibrate a Sephadex G-25 column with PBS (pH 7.4).

o Load the reaction mixture.

o Elute with PBS.[2][3][4] Collect the first colored band (Conjugate). The second, slower
band is free dye.

o Why Gel Filtration? Dialysis is often insufficient for removing hydrophobic dyes like Atto
derivatives.
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Start: 1I9G (1 mg/mL)

in PBS

Adjust pH to 8.3 Dissolve Atto 635 NHS
(NaHCO3) in Anhydrous DMSO

/

/,’/Add Dye

Reaction: 1h @ RT
(Dark, 15x Molar Excess)

Purification:

Sephadex G-25 Column

Calculate DOL
(Abs 280 vs 635)

Click to download full resolution via product page
Validation: Calculating DOL
Measure Absorbance at 280 nm (

) and 635 nm (

).

(IgG) = 203,000 M-icm-t

(Atto 635) = 120,000 M~icm~1

(Correction Factor) = 0.36 (Atto 635 absorbs at 280nm); this corrects the protein signal).

Application: STED Microscopy
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Atto 635 is a "STED-enabled" dye. It performs best with pulsed depletion lasers in the 750-775
nm range.

Imaging Parameters

o Excitation: 633 nm (HeNe) or 640 nm (Diode).
e Depletion (STED): 775 nm pulsed laser.[5][6]

o Note: 750 nm is also acceptable but 775 nm is standard for commercial systems (e.qg.,
Leica, Abberior).

o Gating (Tg): Set time-gating to 0.5 — 1.0 ns delay.

o Causality: The fluorescence lifetime of the depleted state is shortened. Gating removes
the early photons (diffraction-limited background) and keeps the "super-resolved" late
photons.

Sample Preparation for STED

» Fixation: 4% Paraformaldehyde (PFA) for 15 min. Glutaraldehyde (0.1%) can be added for
better ultrastructure preservation.

e Mounting Medium:
o Recommended: Mowiol 4-88, Abberior Mount Solid, or ProLong Glass.
o Avoid: Vectashield (can quench far-red dyes or induce blinking unsuitable for STED).[4]

o Refractive Index (RI): Match the objective (usually Oil, RI 1.518). Mismatch destroys the
STED donut shape.

Application: SMLM (dSTORM)

While Atto 647N is often too stable for dASTORM (it doesn't blink easily), Atto 635 can be
induced to blink for Single Molecule Localization Microscopy under specific reductive
conditions.
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dSTORM Buffer Protocol

To induce the "OFF" state (dark state) required for stochastic blinking:

e Base: PBS (pH 7.4).

¢ Oxygen Scavenger: Glucose Oxidase (0.5 mg/mL) + Catalase (40 pg/mL) + 10% Glucose.

e Reducing Agent:MEA (Cysteamine) at 10-50 mM or

-Mercaptoethanol (BME) at 143 mM.

o Optimization: Atto dyes often require stronger reducing conditions than Cyanine dyes

(Alexa 647). If blinking is poor, increase MEA concentration.

Troubleshooting & Expert Tips

Issue

Probable Cause

Solution

Precipitation during labeling

Dye concentration too high or

protein < 1 mg/mL.

Add dye in smaller aliquots;

ensure DMSO < 5% final vol.

Low Signal (DOL < 1)

Hydrolyzed NHS ester.

Use fresh, anhydrous DMSO.
Check buffer pH (must be >
8.0).

High Background (STED)

Unbound dye or hydrophobic
sticking.

Use Gel Filtration (not
dialysis). Add 0.05% Tween-20

to wash buffers.

No Resolution Improvement

STED beam misalignment or

RI mismatch.

Check beam alignment with
gold beads. Use high-precision
#1.5H coverslips.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. spectra.arizona.edu [spectra.arizona.edu]

e 2. Labeling for STED microscopy - @abberior.rocks [abberior.rocks]
¢ 3. neurosciences.ucsd.edu [neurosciences.ucsd.edu]

e 4. mn.uio.no [mn.uio.no]
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¢ To cite this document: BenchChem. [Using Atto 635 NHS ester in super-resolution
microscopy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1257154/docs#using-atto-635-nhs-ester-in-super-
resolution-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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